![molecular formula C14H15N3O3 B2656602 3-methyl-2,4-dioxo-N-(1-phenylethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide CAS No. 1351633-82-3](/img/structure/B2656602.png)
3-methyl-2,4-dioxo-N-(1-phenylethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-methyl-2,4-dioxo-N-(1-phenylethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound, also known as MPTC, belongs to the class of tetrahydropyrimidine derivatives and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions.
Scientific Research Applications
- Applications :
- Anticancer Properties : Researchers have explored its potential as an anticancer agent due to its ability to inhibit specific cellular pathways involved in cancer progression .
- Anti-inflammatory Effects : SCHEMBL22639890 has demonstrated anti-inflammatory properties, making it a candidate for drug development in inflammatory diseases .
- Neuroprotection : Studies suggest that this compound may protect neurons from oxidative stress and neurodegenerative conditions .
- Antiviral Activity : Preliminary investigations indicate that it might exhibit antiviral effects against certain viruses .
- Cell Signaling Pathways : SCHEMBL22639890 has been studied in cell-based assays to understand its impact on signaling pathways, including MAPK and PI3K/Akt .
- Enzyme Inhibition : Researchers have explored its inhibitory effects on specific enzymes, such as kinases and proteases .
- Metabolism and Bioavailability : Investigations into its metabolism and bioavailability provide insights for drug formulation and dosing strategies .
- Target Identification : Researchers have used affinity-based methods to identify potential protein targets of SCHEMBL22639890, aiding in understanding its mechanism of action .
- Docking Studies : Computational simulations have been employed to predict its binding interactions with specific protein targets, aiding in drug design .
Medicinal Chemistry and Drug Development
Biological Research
Pharmacokinetics and Pharmacodynamics
Chemical Biology
Computational Chemistry and Molecular Modeling
Toxicology and Safety Assessment
properties
IUPAC Name |
3-methyl-2,4-dioxo-N-(1-phenylethyl)-1H-pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3/c1-9(10-6-4-3-5-7-10)16-12(18)11-8-15-14(20)17(2)13(11)19/h3-9H,1-2H3,(H,15,20)(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGMPOWVGOVEKPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C2=CNC(=O)N(C2=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-2,4-dioxo-N-(1-phenylethyl)-1H-pyrimidine-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.